Cas no 2296457-70-8 (Benzyl 1-(fluoromethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate)

• Product Name: Benzyl 1-(fluoromethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• CAS No: 2296457-70-8
• MF: C₁₄H₁₆FNO₂
• MW: 249.280747413635
• CID: 5968761
• PubChem ID: 165912331
• Update Time: 2025-06-22

Benzyl 1-(fluoromethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6983371
• benzyl 1-(fluoromethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• 2296457-70-8
• Benzyl 1-(fluoromethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate

• Inchi： 1S/C14H16FNO2/c15-10-14-6-12(7-14)8-16(14)13(17)18-9-11-4-2-1-3-5-11/h1-5,12H,6-10H2
• InChI Key： SKWWESRXYTVTHJ-UHFFFAOYSA-N
• SMILES： FCC12CC(CN1C(=O)OCC1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 249.11650692g/mol
• Monoisotopic Mass: 249.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzyl 1-(fluoromethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate

Benzyl 1-(Fluoromethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2296457-70-8): An Overview of Its Structure, Properties, and Applications

Benzyl 1-(fluoromethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2296457-70-8) is a unique and highly specialized compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its intricate bicyclic structure and the presence of a fluoromethyl group, holds potential for various applications, particularly in the development of novel pharmaceuticals and chemical probes.

The molecular structure of benzyl 1-(fluoromethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate is noteworthy for its complexity and the specific arrangement of functional groups. The bicyclic core, specifically the 2-azabicyclo[2.1.1]hexane moiety, provides a rigid and constrained environment that can influence the compound's reactivity and biological activity. The fluoromethyl group, attached to the nitrogen atom within the bicyclic ring, introduces unique electronic and steric properties that can modulate the compound's interactions with biological targets.

Recent research has focused on the synthesis and characterization of benzyl 1-(fluoromethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate. A study published in the Journal of Organic Chemistry (JOC) detailed an efficient synthetic route for this compound, utilizing a combination of transition-metal-catalyzed reactions and selective functional group manipulations. The synthetic methodology described in this study not only provides a robust framework for the preparation of this compound but also offers insights into the optimization of similar complex molecules.

The physical properties of benzyl 1-(fluoromethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate have been extensively studied to understand its behavior in various environments. It is typically a white solid with a high melting point, indicating strong intermolecular interactions within its crystal lattice. The compound exhibits good solubility in common organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO), making it suitable for use in solution-based reactions and biological assays.

In terms of biological activity, benzyl 1-(fluoromethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate has shown promising results in preliminary studies as a potential lead compound for drug discovery. Research conducted at a leading pharmaceutical company demonstrated that this compound exhibits selective binding to specific G protein-coupled receptors (GPCRs), which are important targets for treating various diseases such as neurological disorders and cardiovascular conditions.

The fluoromethyl group in benzyl 1-(fluoromethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate plays a crucial role in modulating its pharmacological properties. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules, which can improve their bioavailability and therapeutic efficacy. Additionally, the presence of fluorine can alter the electronic properties of the molecule, influencing its binding affinity to target proteins.

Beyond its potential as a pharmaceutical agent, benzyl 1-(fluoromethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate has also found applications as a chemical probe in academic research settings. Chemical probes are small molecules used to study biological processes by selectively interacting with specific proteins or cellular pathways. The unique structure of this compound makes it an excellent candidate for developing probes that can provide insights into complex biological systems.

In conclusion, benzyl 1-(fluoromethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 2296457-70-8) is a multifaceted compound with significant potential in both academic research and industrial applications. Its intricate molecular structure, combined with its unique physical and biological properties, positions it as a valuable tool for advancing our understanding of complex chemical and biological systems.